Cas no 104145-05-3 (Cyanamide,(1,3-dihydro-2H-benzimidazol-2-ylidene)- (9CI))

Cyanamide,(1,3-dihydro-2H-benzimidazol-2-ylidene)- (9CI) structure
104145-05-3 structure
Product Name:Cyanamide,(1,3-dihydro-2H-benzimidazol-2-ylidene)- (9CI)
CAS No:104145-05-3
MF:C8H6N4
MW:158.160040378571
CID:126034
PubChem ID:96685
Update Time:2025-04-18

Cyanamide,(1,3-dihydro-2H-benzimidazol-2-ylidene)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyanamide,(1,3-dihydro-2H-benzimidazol-2-ylidene)- (9CI)
    • Cyanamide, (1,3-dihydro-2H-benzimidazol-2-ylidene)- (9CI)
    • 1H-benzimidazol-2-ylcyanamide
    • 1H-benzoimidazol-2-yl-cyanamide
    • AI3-52522
    • (benzimidazol-2-yl)cyanamide
    • 2-Benzimidazolecarbamonitrile
    • Cyanamide,1H-benzimidazol-2-yl-(9ci)
    • N-(1H-Benzo[d]imidazol-2-yl)cyanamide
    • DTXSID60204461
    • Oprea1_539841
    • Cyanamide, 1H-benzimidazol-2-yl- (9CI)
    • Cyanamide, 1H-benzimidazol-2-yl-
    • SCHEMBL9247170
    • NSC 86124
    • NSC86124
    • 2-cyanoaminobenzimidazole
    • 104145-05-3
    • 55864-37-4
    • [(1H-1,3-benzodiazol-2-yl)amino]formonitrile
    • AKOS002561167
    • MFCD00159986
    • NSC-86124
    • Inchi: 1S/C8H6N4/c9-5-10-8-11-6-3-1-2-4-7(6)12-8/h1-4H,(H2,10,11,12)
    • InChI Key: NYLIXUBOFQIMGV-UHFFFAOYSA-N
    • SMILES: N1C(NC#N)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 157.05155
  • Monoisotopic Mass: 158.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • Density: 1.465
  • Boiling Point: 362.7°Cat760mmHg
  • Flash Point: 173.2°C
  • Refractive Index: 1.8
  • PSA: 61.6
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